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Compound of Interest

tert-Butyl (2R)-2-
Compound Name:
ethenylpyrrolidine-1-carboxylate

CAS No.: 340129-94-4

Cat. No.: B3130064

Get Quote

Executive Summary

(R)-N-Boc-2-vinylpyrrolidine (also known as tert-butyl (R)-2-vinylpyrrolidine-1-carboxylate) is a
key intermediate for the synthesis of functionalized pyrrolidines, indolizidines, and isoxazolines.
The specific optical rotation (

) is the primary metric for establishing enantiomeric purity (ee%) during synthesis.

Based on experimental data from authoritative literature (Dallanoce et al., Dieter et al.), the
specific optical rotation for the (R)-enantiomer is dextrorotatory (+), while the (S)-enantiomer is
levorotatory (-).

Key Characterization Data
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Property Value Conditions Source
Specific Optical
Rotation ( 115,70 CHC Inferred from (S)-
enantiomer [1]
)
(S)-Enantiomer Dallanoce et al.
_ -15.7° , CHCI
Rotation (2006) [1]
Alternative Reported 18.4 Dieter et al. (2005) [2]
-18.4° ieter et al.
Value , EtOAC
Clear, colorless to ) Sigma-Aldrich /
Appearance ) Ambient Temp ]
pale yellow oil Literature
Molecular Weight 197.27 g/mol

Critical Note: The optical rotation magnitude is concentration- and solvent-dependent. While

chloroform (CHCI

) is the standard solvent, values in ethyl acetate (EtOAc) or methanol (MeOH) will
differ. Ensure your Certificate of Analysis (CoA) matches the solvent conditions
used in your SOP.

Comparative Analysis of Optical Rotation

The optical rotation of N-Boc-2-vinylpyrrolidine is significantly lower in magnitude compared to
its precursor, N-Boc-prolinal (which typically exhibits

for the S-isomer). This reduction is attributed to the electronic change from the aldehyde
carbonyl to the vinyl group, altering the polarizability around the chiral center.

Solvent & Concentration Effects
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Concentration ( Rotation (

Solvent Interpretation
, g/100mL) )

Chioroform (CHCI Standard reference
0.55 +15.7°

value for (R)-isomer.

)

Higher concentration

Ethyl Acetate (EtOAC) 2.08 +18.4° often yields slightly
higher rotation values.

Protic solvents may

form H-bonds with the
Methanol (MeOH) 1.0 +12.0° to +14.0° o

carbamate, shifting

the value.

Synthesis & Causality of Rotation Variations

The optical purity of (R)-N-Boc-2-vinylpyrrolidine is directly dependent on the enantiomeric
purity of the starting material, (R)-N-Boc-prolinal, and the conditions of the Wittig olefination.

Synthesis Workflow (Graphviz)
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Figure 1: Synthetic pathway from (R)-Proline to (R)-N-Boc-2-vinylpyrrolidine. The Wittig
reaction must be performed at low temperatures to prevent racemization of the labile

-chiral center in the aldehyde.

Mechanistic Insight: Racemization Risks
The

-proton in N-Boc-prolinal is acidic. During the Wittig reaction, if the base (e.g.,
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-BuOK or NaHMDYS) is added too rapidly or at too high a temperature,
deprotonation/reprotonation can occur, leading to a racemate.

o Observation: A specific rotation significantly lower than +15.7° (e.g., +5° or 0°) indicates
partial or complete racemization.

o Correction: Ensure the ylide is generated before adding the aldehyde, and maintain reaction
temperature at -78°C during addition.

Experimental Protocols
Protocol A: Measurement of Specific Optical Rotation

Objective: Determine the specific optical rotation to validate enantiomeric purity.
e Preparation: Accurately weigh 55 mg of the isolated (R)-N-Boc-2-vinylpyrrolidine oil.
o Dissolution: Transfer to a 10 mL volumetric flask. Dissolve in HPLC-grade Chloroform (CHCI

) and dilute to the mark. (Concentration
9/100mL).[1]

e Instrument Zeroing: Fill the polarimeter cell (1 dm path length) with pure solvent (CHCI
) and zero the instrument at 20°C using the Sodium D-line (589 nm).

o Measurement: Rinse the cell with the sample solution, then fill completely (avoid bubbles).
Record the average of 5 measurements.

e Calculation:

Where
is the observed rotation,
is path length in dm (usually 1), and

is concentration in g/100mL.

Protocol B: Synthesis (Wittig Olefination)
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Adapted from Dieter et al. [2][2]

Reagents: Methyltriphenylphosphonium bromide (1.2 equiv),

-BuOK (1.1 equiv), dry THF.

Ylide Generation: Suspend phosphonium salt in THF at 0°C. Add

-BuOK. Stir for 1h (solution turns yellow).

Addition: Cool to -78°C. Add (R)-N-Boc-prolinal (1.0 equiv) in THF dropwise over 30 mins.
Reaction: Stir at -78°C for 1h, then allow to warm slowly to RT overnight.

Workup: Quench with sat. NH

Cl, extract with Et
O, dry over MgSO
, and concentrate.

Purification: Flash chromatography (Hexanes/EtOAc 9:1) yields the product as a colorless
oil.

Troubleshooting & Quality Control

If your measured rotation deviates from the expected +15.7°, use the following decision tree to

diagnose the issue.
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Figure 2: Diagnostic decision tree for optical rotation anomalies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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